Cas no 805316-09-0 (Benzenamine,2-[2-(3-methylphenyl)diazenyl]-)

• Product Name: Benzenamine,2-[2-(3-methylphenyl)diazenyl]-
• CAS No: 805316-09-0
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 714656
• PubChem ID: 45097244
• Update Time: 2025-04-19

Benzenamine,2-[2-(3-methylphenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-[2-(3-methylphenyl)diazenyl]-
• 2-[(3-methylphenyl)diazenyl]aniline
• Benzenamine, 2-[(3-methylphenyl)azo]- (9CI)
• SCHEMBL431705
• 805316-09-0
• 2-[(Z)-(3-Methylphenyl)diazenyl]aniline
• DTXSID90667580
• 2-[(E)-(3-Methylphenyl)diazenyl]aniline

• Inchi： 1S/C13H13N3/c1-10-5-4-6-11(9-10)15-16-13-8-3-2-7-12(13)14/h2-9H,14H2,1H3/b16-15+
• InChI Key： PKQOWHKULDJRPV-FOCLMDBBSA-N
• SMILES： N(/C1=CC=CC(C)=C1)=N\C1C=CC=CC=1N

Computed Properties

• Exact Mass: 211.111
• Monoisotopic Mass: 211.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7A^2
• XLogP3: 3.4